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Compound of Interest

Compound Name: Pyren-1-yl Acetate

Cat. No.: B104027

Essential Safety and Handling Guide for Pyren-
1-yl Acetate

This document provides immediate and essential safety, handling, and disposal protocols for
Pyren-1-yl Acetate, designed for researchers, scientists, and drug development professionals.
Following these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties

Pyren-1-yl Acetate is an aromatic ester. Understanding its physical and chemical properties is
the first step in safe handling.
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Property

Value

CAS Number

78751-40-3[1][2]

Molecular Formula

C18H1202[3]

Molecular Weight 260.3 g/mol [3]
Yellow Solid (based on parent compound
Appearance
Pyrene)[4]
Melting Point 246-247 °C[5]
Boiling Point 442 °CJ[5]
Density 1.304 g/cm3[5]
Flash Point 141 °C[5]

Hazard Identification and Risk Assessment

While comprehensive hazard data for Pyren-1-yl Acetate is limited, the precautionary principle

dictates treating it with care based on its chemical structure and data from related compounds

like Pyrene.

o Potential Health Effects: May cause skin and eye irritation.[6] Inhalation of dust or aerosols

may cause respiratory tract irritation. Prolonged or repeated exposure may cause organ

damage.[4]

e Environmental Hazards: The parent compound, Pyrene, is very toxic to aquatic life with long-

lasting effects.[7] Therefore, Pyren-1-yl Acetate should be prevented from entering the

environment.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.
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. . Specifications and
Protection Type Recommended Equipment .
Rationale

Goggles with indirect
ventilation should be worn to
) protect against potential
] Chemical Safety Goggles )
Eye and Face Protection ] splashes.[8] A face shield
and/or Face Shield ) N ]
provides additional protection
for the entire face from larger

volumes of material.[8]

No single glove material
protects against all chemicals;
however, Nitrile gloves offer

) ] ] ] good resistance to a range of

Skin and Body Protection Chemical-Resistant Gloves )

chemicals, snags, and
punctures.[8] Always consult
the glove manufacturer's

compatibility chart.

A standard lab coat is the
minimum requirement. For
Lab Coat or Chemical tasks with a higher risk of
Protective Clothing splashing, a chemical-resistant
apron or coverall is

recommended.[9][10]

Handling should occur in a
) ) Use in a well-ventilated area well-ventilated place to avoid
Respiratory Protection ] .
(e.g., chemical fume hood) the formation of dust and

aerosols.[5]

If a fume hood is unavailable
or if dust/aerosols are
generated, a NIOSH-approved
NIOSH-Approved Respirator air-purifying respirator with an
organic vapor cartridge and a

particulate filter is necessary.

[1]14]
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Operational Plan: Safe Handling and Storage
Protocols

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Verify that
safety equipment, such as an eyewash station and safety shower, is accessible and
operational.[4]

o Work Area: Conduct all work with Pyren-1-yl Acetate within a certified chemical fume hood
to minimize inhalation exposure.[5]

» Dispensing: Use non-sparking tools for handling the solid to prevent ignition sources.[5][10]
Avoid creating dust during weighing and transfer.[5]

o Contamination: Avoid contact with skin, eyes, and clothing.[5][10] If contact occurs, follow the
first aid measures outlined below immediately.

o Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.[7] Remove and wash contaminated clothing before reuse.[6][7]

Storage Plan:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][10]
o Keep away from heat, sparks, open flames, and other ignition sources.[10]

o Store separately from incompatible materials such as strong oxidizing agents.[4]
Emergency and Disposal Plans

Chemical Spill Response Workflow:

Caption: Workflow for responding to a Pyren-1-yl Acetate spill.

First Aid Measures:
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[4]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[4][6] If skin

irritation persists, seek medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth
thoroughly with water. If the person is
Ingestion conscious, have them drink one or two glasses

of water.[6] Seek immediate medical attention.

[4]

Disposal Plan:

All waste containing Pyren-1-yl Acetate, including contaminated consumables and
absorbent materials, must be treated as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.

» Dispose of the waste through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal company.[4][10]

» Do not dispose of it down the drain or in regular trash, as it is very toxic to aquatic life.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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